methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate

• IUPAC Name: methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate
• InChI: InChI=1S/C13H12N2O2/c1-17-13(16)12-10-7-6-8-4-2-3-5-9(8)11(10)14-15-12/h2-5H,6-7H2,1H3,(H,14,15)
• InChI Key: OVBVOEKOHJLXEH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CCC3=CC=CC=C3C2=NN1
• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol

Description

“Methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate” is a chemical compound that belongs to the class of indazoles. Indazoles are heterocyclic compounds that have a wide variety of medicinal applications, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities.

Synthesis Analysis

The synthesis of indazoles has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Chemical Reactions Analysis

The chemical reactions involving indazoles have been studied extensively. The reactions include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Scientific Research Applications

Anti-Inflammatory Properties

• The search for effective anti-inflammatory drugs is ongoing. Researchers have synthesized novel 2,3-disubstituted tetrahydro-2H-indazoles and evaluated their anti-inflammatory potential. .
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Anticancer Activity

• The discovery of 3,3a,4,5-tetrahydro-2H-benzo[g]indazole derivatives revealed their potential as EGFR/HER-2 dual inhibitors. .

Antihypertensive Effects

• Indazole-containing compounds have been explored for their antihypertensive properties. .

Antidepressant Potential

• While direct studies on methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate are scarce, indazole derivatives have been investigated as potential antidepressants. .

Antibacterial Activity

• The antifungal activity of indazole derivatives has been studied. The order of substituents (R1 and R2) significantly affects antifungal efficacy. .

Cytotoxic Effects on Human Cells

• Cellular viability assays using methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate derivatives could shed light on their cytotoxic effects. .

Future Directions

Given the wide variety of biological activities exhibited by indazole-containing compounds, it is likely that “methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate” and similar compounds will continue to be a topic of interest in medicinal chemistry. Future research may focus on exploring the medicinal properties of these compounds for the treatment of various pathological conditions.

Mechanism of Action

Target of Action

Indazole derivatives have been found to interact with various targets such as cyclo-oxygenase-2 (cox-2), chk1 and chk2 kinases, and the human serum and glucocorticoid dependent kinase (sgk) . These targets play crucial roles in inflammation, cell cycle regulation, and cellular stress response .

Mode of Action

Indazole derivatives have been shown to inhibit, regulate, or modulate their targets, leading to changes in cellular processes . For instance, some indazole derivatives inhibit COX-2, reducing the production of inflammatory mediators .

Biochemical Pathways

Indazole derivatives have been shown to affect pathways related to inflammation, cell cycle regulation, and cellular stress response . For example, COX-2 inhibition can lead to a decrease in prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13), which are involved in inflammation and tissue remodeling .

Result of Action

Based on the known effects of indazole derivatives, we can infer that this compound may have anti-inflammatory effects, potentially through the inhibition of cox-2 and the subsequent reduction of inflammatory mediators .